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Abstract
4(15),11-Oppositadien-1-ol is a naturally occurring sesquiterpenoid alcohol found in a variety

of plant species. As a volatile organic compound, it plays a crucial role in mediating chemical

communication within ecosystems. This technical guide provides a comprehensive overview of

the current knowledge surrounding 4(15),11-Oppositadien-1-ol, with a focus on its function as

a chemical signaler. This document details its physicochemical properties, known biological

sources, and its role in plant-insect and plant-pathogen interactions. Furthermore, it outlines

generalized experimental protocols for its isolation, identification, and bioactivity assessment,

and presents conceptual signaling pathways and experimental workflows. This guide is

intended to serve as a foundational resource for researchers in chemical ecology, natural

product chemistry, and drug development who are interested in the potential applications of this

and related sesquiterpenoids.

Introduction
Chemical signaling is a fundamental mode of communication in the natural world, governing

interactions between organisms and their environment. Among the vast array of chemical cues,

sesquiterpenoids represent a diverse and significant class of molecules. 4(15),11-
Oppositadien-1-ol, a member of the oppositane subgroup of sesquiterpenoids, has been

identified as a semiochemical, a molecule that carries information between organisms. Its

volatile nature allows it to act as an airborne signal, potentially influencing the behavior of
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insects and the growth of microorganisms. Understanding the ecological role and mechanism

of action of 4(15),11-Oppositadien-1-ol can provide valuable insights for the development of

novel pest management strategies and pharmaceuticals.

Physicochemical and Analytical Data
Accurate identification and quantification of 4(15),11-Oppositadien-1-ol are paramount for

ecological and pharmacological studies. The following tables summarize its key

physicochemical properties and analytical parameters.

Table 1: Physicochemical Properties of 4(15),11-Oppositadien-1-ol

Property Value Source

Molecular Formula C₁₅H₂₄O General Chemical Databases

Molecular Weight 220.35 g/mol General Chemical Databases

Appearance Colorless oil (predicted) General Chemical Properties

Boiling Point Not available -

Solubility

Soluble in organic solvents

(e.g., hexane, ethanol,

dichloromethane)

General Chemical Properties

Table 2: Gas Chromatography Data for 4(15),11-Oppositadien-1-ol

Parameter Value Reference

Kovats Retention Index 1642 [1]

Column Type Capillary [1]

Stationary Phase RTX-1 [1]

Ecological Role and Biological Activity
4(15),11-Oppositadien-1-ol has been identified in various plant species, including coltsfoot

(Tussilago farfara), and is implicated in plant defense mechanisms.[2] Its role as a
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semiochemical suggests it can act as an attractant, repellent, or antifeedant for insects, or as

an antimicrobial agent against pathogens. The specific biological activity is often context-

dependent, varying with the interacting organisms and the concentration of the compound.

Table 3: Reported Biological Sources and Activities of 4(15),11-Oppositadien-1-ol

Source Organism
Reported or Postulated
Activity

Target Organism(s)

Tussilago farfara (Coltsfoot)
Potential anti-inflammatory,

antimicrobial
General

Various plant essential oils
Insect repellent/attractant,

antimicrobial
Insects, Microorganisms

Experimental Protocols
The following sections provide generalized methodologies for the study of 4(15),11-
Oppositadien-1-ol. These protocols are based on standard techniques for sesquiterpenoid

research and should be optimized for specific experimental conditions.

Isolation from Plant Material
A common method for extracting sesquiterpenoids from plant tissues is steam distillation or

solvent extraction followed by chromatographic purification.

Protocol 1: General Isolation of 4(15),11-Oppositadien-1-ol

Sample Preparation: Fresh or dried plant material (e.g., leaves, flowers) is ground to a fine

powder.

Extraction: The powdered material is subjected to steam distillation to collect the essential

oil, or extracted with a non-polar solvent like hexane or dichloromethane at room

temperature with agitation for 24-48 hours.

Concentration: The solvent extract is filtered and concentrated under reduced pressure using

a rotary evaporator.
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Chromatographic Separation: The crude extract is subjected to column chromatography on

silica gel, eluting with a gradient of hexane and ethyl acetate to separate fractions based on

polarity.

Fraction Analysis: Fractions are monitored by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Purification: Fractions containing the target compound are combined and further purified by

preparative TLC or high-performance liquid chromatography (HPLC) to yield pure 4(15),11-
Oppositadien-1-ol.

Identification and Structural Elucidation
The structure of the isolated compound is confirmed using a combination of spectroscopic

techniques.

Protocol 2: Structural Identification

Gas Chromatography-Mass Spectrometry (GC-MS): The purified compound is analyzed by

GC-MS to determine its retention time and mass fragmentation pattern. The mass spectrum

is compared with known databases (e.g., NIST).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are acquired to

determine the chemical structure. 2D NMR techniques (e.g., COSY, HSQC, HMBC) are used

to establish connectivity.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups, such as the

hydroxyl (-OH) group.

Bioassays for Chemical Signaling Activity
To investigate the role of 4(15),11-Oppositadien-1-ol as a chemical signaler, behavioral

bioassays with insects are commonly employed.

Protocol 3: Olfactometer Bioassay for Repellency/Attraction

Apparatus: A Y-tube or four-arm olfactometer is used to assess insect preference.
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Stimuli: A solution of 4(15),11-Oppositadien-1-ol in a suitable solvent (e.g., hexane) at

various concentrations is applied to a filter paper. A solvent-only filter paper serves as the

control.

Procedure: Purified air is passed over the treated and control filter papers and into the arms

of the olfactometer.

Insect Release: An individual insect is released at the base of the central tube and its choice

of arm (treatment or control) and the time spent in each arm are recorded.

Data Analysis: Statistical analysis (e.g., Chi-square test) is used to determine if there is a

significant preference for or avoidance of the compound.

Protocol 4: Electroantennography (EAG)

Preparation: An antenna is excised from the head of an insect and mounted between two

electrodes.

Stimulus Delivery: A puff of air carrying a known concentration of 4(15),11-Oppositadien-1-
ol is delivered over the antenna.

Signal Recording: The electrical response (depolarization) of the antenna is recorded.

Data Analysis: The amplitude of the EAG response is measured and compared to the

response to a control (solvent only) and a standard compound.

Visualizing Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate conceptual biosynthetic

and signaling pathways, as well as a typical experimental workflow for investigating 4(15),11-
Oppositadien-1-ol.
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Caption: Hypothetical biosynthetic pathway of 4(15),11-Oppositadien-1-ol.
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Caption: Conceptual olfactory signaling pathway in an insect.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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